6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic acid

Specification

• CAS No.: 40262-63-3
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.2 g/mol
• IUPAC Name: 6-pyrrolidin-1-ylpyrazine-2-carboxylic acid
• Standard InChI: InChI=1S/C9H11N3O2/c13-9(14)7-5-10-6-8(11-7)12-3-1-2-4-12/h5-6H,1-4H2,(H,13,14)
• Standard InChI Key: FWCGWRFACFLWNM-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=NC(=CN=C2)C(=O)O
• Canonical SMILES: C1CCN(C1)C2=NC(=CN=C2)C(=O)O

Introduction

6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic acid is a chemical compound with the molecular formula C₉H₁₁N₃O₂ and a molecular weight of 193.20 g/mol. It is identified by the CAS number 40262-63-3 and is also known by its PubChem CID 23509742. This compound is a derivative of pyrazine, a heterocyclic aromatic organic compound, and incorporates a pyrrolidine ring, which is a five-membered ring containing one nitrogen atom.

Synthesis and Availability

6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic acid is available from chemical suppliers such as BLDpharm, where it is typically stocked with a purity of 95%. The synthesis of this compound typically involves the reaction of pyrazine derivatives with pyrrolidine under appropriate conditions, though specific synthesis protocols are not detailed in the available literature.

Biological and Chemical Applications

While specific biological activities of 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic acid are not extensively documented, pyrazine derivatives in general have shown potential in various biological applications. For instance, pyrazine-based compounds have been explored for their antimicrobial and antivirulence properties. Additionally, pyrazinamide, another pyrazine derivative, is known for its antimycobacterial activity.

Safety and Handling

The compound is classified with hazard statements H302, H315, H319, and H335, indicating it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include avoiding inhalation, contact with skin and eyes, and ingestion, and using protective equipment when handling.

Data Table

Property	Value
Molecular Formula	C₉H₁₁N₃O₂
Molecular Weight	193.20 g/mol
CAS Number	40262-63-3
Purity	Typically 95%
Storage Conditions	Sealed, dry, 2-8°C